Cas no 29205-50-3 (3-(2-bromoethyl)-3-methyl-3H-diazirine)

• Product Name: 3-(2-bromoethyl)-3-methyl-3H-diazirine
• CAS No: 29205-50-3
• MF: C₄H₇BrN₂
• MW: 163.015779733658
• CID: 4643954
• PubChem ID: 86767392
• Update Time: 2024-11-06

3-(2-bromoethyl)-3-methyl-3H-diazirine Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromoethyl)-3-methyl-3H-diazirine
• Me-Diazirine-Br
• AT13405
• AKOS026741794
• 29205-50-3
• EN300-138815
• CS-0197123
• BS-52498
• 3-(2-bromoethyl)-3-methyldiazirine

• Inchi： 1S/C4H7BrN2/c1-4(2-3-5)6-7-4/h2-3H2,1H3
• InChI Key： WFYMPPCLRKCDPF-UHFFFAOYSA-N
• SMILES： N1C(CCBr)(C)N=1

Computed Properties

• Exact Mass: 161.97926g/mol
• Monoisotopic Mass: 161.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 93.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 24.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azacyclic compounds